N-(3,5-dimethylphenyl)-2-((6-(4-methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22N4OS2/c1-15-11-16(2)13-19(12-15)26-21(29)14-30-22-10-9-20(27-28-22)23-17(3)25-24(31-23)18-7-5-4-6-8-18/h4-13H,14H2,1-3H3,(H,26,29)
• InChI Key: JTERHSTVWUBWIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=CC=C4)C)C
• Molecular Formula: C24H22N4OS2
• Molecular Weight: 446.6 g/mol
• CAS No.: 892415-58-6

Description

N-(3,5-dimethylphenyl)-2-((6-(4-methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22N4OS2 and its molecular weight is 446.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiazole derivatives, including compounds similar to N-(3,5-dimethylphenyl)-2-((6-(4-methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)acetamide, have been explored for their potential anticancer properties. A study by Evren et al. (2019) focused on the synthesis of new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and their evaluation as anticancer agents. These compounds were synthesized by reacting 2-chloro-N-(5-methyl-4-phenylthiazol-2-yl)acetamide with various mercapto derivatives. Their structural elucidation was performed using 1H-NMR, 13C-NMR, and LC-MS/MS spectral data, along with elemental analyses. The synthesized compounds were tested for antitumor activities against A549 human lung adenocarcinoma cells and NIH/3T3 mouse embryoblast cell lines to determine selective cytotoxicity. The study found that compound 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-(5-methyl-4-phenylthiazol-2-yl)acetamide exhibited high selectivity with significant IC50 values, highlighting its potential as an anticancer agent. This research contributes to the understanding of thiazole derivatives' applications in cancer treatment, showcasing the relevance of such compounds in scientific research focused on discovering new therapeutic options for cancer (Evren et al., 2019).